Cas no 31969-04-7 (Ethanol, 2-(methyl-2-propenylamino)-)

• Product name: Ethanol, 2-(methyl-2-propenylamino)-
• CAS No: 31969-04-7
• MF: C₆H₁₃NO
• MW: 115.173521757126
• MDL: MFCD01961264
• CID: 1449555
• PubChem ID: 3780678

Ethanol, 2-(methyl-2-propenylamino)- Chemical and Physical Properties

Names and Identifiers

• Ethanol, 2-(methyl-2-propenylamino)-
• 2-(Methyl-2-Propen-1-Ylamino)Ethanol
• 2-[methyl(prop-2-enyl)amino]ethanol
• N-methyl-N- allylic Amino ethanol
• 2-(Allyl(methyl)amino)ethanol
• 2-[methyl(prop-2-en-1-yl)amino]ethan-1-ol
• DTXSID10396325
• SCHEMBL2246255
• 2-[methyl(prop-2-en-1-yl)amino]ethanol
• MFCD01961264
• AKOS009058923
• BS-16986
• D83705
• N-Methyl-N-Allylic Amino Ethanol
• 31969-04-7

• MDL： MFCD01961264
• Inchi： InChI=1S/C6H13NO/c1-3-4-7(2)5-6-8/h3,8H,1,4-6H2,2H3
• InChI Key： ZONBMWRPZHKNBV-UHFFFAOYSA-N
• SMILES： CN(CCO)CC=C

Computed Properties

• Exact Mass: 115.09979
• Monoisotopic Mass: 115.1
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 8
• Rotatable Bond Count: 4
• Complexity: 63.5
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 23.5A^2

Experimental Properties

• Density: 0.903
• Boiling Point: 164 ºC
• Flash Point: 46 ºC
• PSA: 23.47